Cas no 1344470-44-5 ((2S)-4-(2,6-dichlorophenyl)butan-2-amine)

(2S)-4-(2,6-Dichlorophenyl)butan-2-amine is a chiral amine compound featuring a 2,6-dichlorophenyl substituent, which confers distinct steric and electronic properties. The (2S)-configuration ensures enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. Its rigid aromatic backbone enhances stability, while the amine functionality allows for further derivatization, enabling its use as a versatile intermediate in medicinal chemistry. The dichlorophenyl group contributes to lipophilicity, potentially improving membrane permeability in bioactive molecules. This compound is particularly useful in the development of receptor-targeted ligands and enzyme inhibitors, where stereoselectivity and structural precision are critical. High-purity synthesis and well-defined stereochemistry make it a reliable choice for research and industrial applications.

(2S)-4-(2,6-dichlorophenyl)butan-2-amine structure

1344470-44-5 structure

Product Name:(2S)-4-(2,6-dichlorophenyl)butan-2-amine

CAS No:1344470-44-5

MF:C₁₀H₁₃Cl₂N

MW:218.122920751572

CID:5846007

PubChem ID:93302815

Update Time:2025-10-29

(2S)-4-(2,6-dichlorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

- (2S)-4-(2,6-dichlorophenyl)butan-2-amine
- EN300-1968820
- 1344470-44-5
- Inchi： 1S/C10H13Cl2N/c1-7(13)5-6-8-9(11)3-2-4-10(8)12/h2-4,7H,5-6,13H2,1H3/t7-/m0/s1
- InChI Key： KAJLLZILNVLIPZ-ZETCQYMHSA-N
- SMILES： ClC1C=CC=C(C=1CC[C@H](C)N)Cl

Computed Properties

Exact Mass: 217.0425048g/mol
Monoisotopic Mass: 217.0425048g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 26Å²

(2S)-4-(2,6-dichlorophenyl)butan-2-amine Pricemore >>

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